Cas no 1564724-63-5 (2,2-Difluoro-1-(4-propoxyphenyl)ethanone)

• Product Name: 2,2-Difluoro-1-(4-propoxyphenyl)ethanone
• CAS No: 1564724-63-5
• MF: C₁₁H₁₂F₂O₂
• MW: 214.21
• CID: 5089101
• Update Time: 2025-10-31

2,2-Difluoro-1-(4-propoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(4-propoxyphenyl)ethanone

• Inchi： 1S/C11H12F2O2/c1-2-7-15-9-5-3-8(4-6-9)10(14)11(12)13/h3-6,11H,2,7H2,1H3
• InChI Key： GSJQKVAXAMMBLT-UHFFFAOYSA-N
• SMILES： C1=CC(OCCC)=CC=C1C(=O)C(F)F

Additional information on 2,2-Difluoro-1-(4-propoxyphenyl)ethanone

Introduction to 2,2-Difluoro-1-(4-propoxyphenyl)ethanone (CAS No. 1564724-63-5)

2,2-Difluoro-1-(4-propoxyphenyl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1564724-63-5, is a fluorinated aromatic ketone that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to a class of molecules characterized by the presence of both fluoro and alkoxy substituents, which contribute to its unique electronic and steric properties. The structural features of this ketone make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The fluorine atoms in 2,2-Difluoro-1-(4-propoxyphenyl)ethanone play a crucial role in modulating the reactivity and metabolic stability of pharmaceutical compounds. Fluorine substitution is a well-documented strategy in drug design, often employed to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. The 4-propoxyphenyl moiety introduces a bulky, electron-rich aromatic ring that can influence both the electronic environment and the spatial orientation of adjacent functional groups. This combination of structural elements makes CAS No. 1564724-63-5 a versatile building block for medicinal chemists.

In recent years, there has been growing interest in fluorinated heterocycles as pharmacophores due to their ability to interact with biological targets in unique ways. Research has demonstrated that the introduction of fluorine into heterocyclic systems can alter metabolic pathways, leading to compounds with extended half-lives or altered side-effect profiles. The ketone group in 2,2-Difluoro-1-(4-propoxyphenyl)ethanone provides a site for further functionalization, enabling the synthesis of diverse derivatives with tailored properties. This flexibility has made it a popular choice for exploratory studies in drug discovery.

One of the most compelling aspects of CAS No. 1564724-63-5 is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are critical mediators of cellular signaling pathways and are frequently implicated in disease processes. By designing molecules that mimic natural substrates or disrupt enzyme-substrate interactions, researchers can develop therapeutic agents that modulate these pathways effectively. The electronic properties imparted by the fluorine atoms and the steric bulk of the 4-propoxyphenyl group make this compound an attractive scaffold for such applications.

The synthesis of 2,2-Difluoro-1-(4-propoxyphenyl)ethanone typically involves multi-step organic transformations, often starting from commercially available precursors such as 4-propoxybenzaldehyde or 4-propoxybenzophenone. Key steps include condensation reactions with fluorinated ketones or aldehydes, followed by purification techniques such as column chromatography or recrystallization. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent studies have explored the use of CAS No. 1564724-63-5 as a precursor in the synthesis of bioactive molecules with potential applications in oncology and immunology. For instance, researchers have investigated its utility in generating kinase inhibitors that exhibit high selectivity and potency. The presence of both fluoro and alkoxy groups allows for fine-tuning of physicochemical properties such as solubility and lipophilicity, which are critical factors in drug design. Additionally, computational modeling has been employed to predict how modifications to this scaffold might enhance binding interactions with biological targets.

The pharmaceutical industry continues to leverage fluorinated compounds due to their favorable pharmacokinetic profiles. For example, drugs like oseltamivir (Tamiflu) and celecoxib (Celebrex) incorporate fluorine atoms to improve their efficacy and stability. The structural motifs present in CAS No. 1564724-63-5, including the ketone group and the fluorine substituents, align well with these principles, suggesting potential therapeutic benefits when incorporated into larger molecular frameworks.

In conclusion,2,2-Difluoro-1-(4-propoxyphenyl)ethanone (CAS No. 1564724-63-5) represents a promising intermediate for synthetic chemists working on pharmaceuticals and agrochemicals. Its unique combination of structural features—namely the presence of fluoro and alkoxy groups—makes it a valuable tool for generating novel bioactive molecules. As research continues to uncover new applications for fluorinated compounds,CAS No 1564724-63-5 is likely to remain an important component in drug discovery efforts aimed at addressing unmet medical needs.